A mixed-ligand strategy regulates thorium-based MOFs†

Dalton Transactions Pub Date: 2019-12-20 DOI: 10.1039/C9DT04158C

Abstract

Two novel thorium-based organic frameworks (Th-IHEP-5 and Th-IHEP-6) were assembled from a hexanuclear thorium cluster, porphyrin derivative ligand and linear carboxylic acid ligands via a mixed-ligand strategy. As a stable heterogeneous catalyst, Th-IHEP-5 exhibited high photocatalytic activity for the oxidation of 2-chloroethyl ethyl sulfide (CEES) and the fixation of CO2. The good catalytic effect is attributed to the large conjugated system of porphyrin and the photosensitizer enhancing effects of bipyridine.

Graphical abstract: A mixed-ligand strategy regulates thorium-based MOFs
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